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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-bromo-3-nitrobenzoate is a versatile intermediate compound widely utilized in

organic synthesis, particularly in the development of pharmaceuticals and other fine chemicals.

[1] Its molecular structure, featuring a bromine atom and a nitro group on the benzene ring,

provides reactive sites for various chemical transformations.[1] While its utility in research and

development is significant, a thorough understanding of its potential hazards and the

implementation of appropriate safety protocols are paramount for ensuring the well-being of

laboratory personnel and minimizing environmental impact. This in-depth technical guide

provides a comprehensive overview of the safety and hazards associated with Methyl 4-
bromo-3-nitrobenzoate, offering practical insights and protocols for its safe handling, storage,

and disposal.

Section 1: Hazard Identification and Classification
Methyl 4-bromo-3-nitrobenzoate is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to its irritant properties.

GHS Classification
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The aggregated GHS information from multiple sources indicates the following classifications[2]

[3]:

Skin Irritation (Category 2): Causes skin irritation.[2][3]

Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[3][4]

GHS Label Elements
The following pictograms, signal word, and hazard statements are associated with Methyl 4-
bromo-3-nitrobenzoate:

Pictogram Signal Word Hazard Statements

Warning

H315: Causes skin irritation.[2]

[3]H319: Causes serious eye

irritation.[2][3]H335: May

cause respiratory irritation.[3]

[4]

Precautionary Statements
A comprehensive set of precautionary statements should be observed when handling this

chemical[2][3]:

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,

P337+P317, P362+P364

Storage: P403+P233, P405

Disposal: P501

Section 2: Toxicological Profile: A Call for Caution
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A critical aspect of the safety assessment for Methyl 4-bromo-3-nitrobenzoate is the notable

lack of specific toxicological data. Multiple safety data sheets explicitly state that there is "no

data available" for acute toxicity (oral, dermal, and inhalation), carcinogenicity, germ cell

mutagenicity, and reproductive toxicity.[2] This absence of information necessitates a highly

precautionary approach to handling this compound.

While no specific LD50 or LC50 values are available for Methyl 4-bromo-3-nitrobenzoate, a

safety data sheet for the structurally similar compound, Methyl 3-nitrobenzoate, provides an

estimated oral LD50 of 2500 mg/kg.[5] It is crucial to understand that this value is for a different

substance and should only be used as a very rough indicator of potential toxicity. The primary

health concerns are the immediate irritant effects on the skin, eyes, and respiratory system.

Given the lack of long-term toxicity data, it is prudent to assume that chronic exposure could

lead to unforeseen health effects. Therefore, minimizing all routes of exposure is the most

critical safety principle.

Section 3: Safe Handling and Storage Protocols
Adherence to rigorous safe handling and storage practices is essential to mitigate the risks

associated with Methyl 4-bromo-3-nitrobenzoate.

Engineering Controls
The primary line of defense is the use of effective engineering controls to minimize airborne

concentrations and prevent direct contact.

Ventilation: All work with Methyl 4-bromo-3-nitrobenzoate should be conducted in a well-

ventilated area. A certified chemical fume hood is strongly recommended, especially when

handling powders or performing reactions that could generate dust or aerosols.

Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations

are readily accessible and in good working order in the immediate vicinity of where the

chemical is handled.

Personal Protective Equipment (PPE)
The appropriate selection and consistent use of PPE are mandatory.
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Body Part Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Regularly

inspect gloves for any signs of

degradation or perforation.

Change gloves frequently,

especially after direct contact

with the substance.

Eyes/Face
Safety glasses with side

shields or safety goggles

A face shield should be worn in

addition to safety goggles

when there is a significant risk

of splashing.

Body Laboratory coat

A flame-retardant lab coat that

is fully buttoned is required.

For tasks with a higher risk of

splashes, a chemical-resistant

apron should be worn over the

lab coat.

Respiratory NIOSH-approved respirator

A respirator may be required if

engineering controls do not

maintain airborne

concentrations below exposure

limits or when handling large

quantities. The type of

respirator will depend on the

specific workplace conditions.

Hygiene Practices
Wash hands thoroughly with soap and water after handling the chemical and before eating,

drinking, or smoking.

Remove contaminated clothing promptly and wash it before reuse.
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Avoid eating, drinking, or smoking in areas where the chemical is handled or stored.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

Store in a locked cabinet or other secure area to prevent unauthorized access.

Section 4: Physical and Chemical Properties
Understanding the physical and chemical properties of Methyl 4-bromo-3-nitrobenzoate is

crucial for its safe handling and for predicting its behavior under various conditions.

Property Value

Molecular Formula C₈H₆BrNO₄[1]

Molecular Weight 260.04 g/mol [1]

Appearance White to off-white powder or crystals[1]

Melting Point 102-103 °C[1]

Boiling Point 320.9 ± 22.0 °C at 760 mmHg[1]

Flash Point 147.9 ± 22.3 °C[1]

Density ~1.7 g/cm³[1]

Section 5: Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency involving Methyl 4-
bromo-3-nitrobenzoate.

First-Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[4]
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Skin Contact: In case of skin contact, immediately flush the affected area with plenty of water

for at least 15 minutes while removing contaminated clothing. Seek medical attention if

irritation persists.[4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[4]

Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.

Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides, nitrogen

oxides, and hydrogen bromide may be generated.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate personal

protective equipment as described in Section 3.2. Avoid breathing dust.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[5]

Containment and Cleanup: Carefully sweep up or vacuum the spilled material and place it

into a suitable, labeled container for disposal. Avoid generating dust. Clean the spill area

thoroughly with soap and water.

Section 6: Environmental Hazards and Disposal
The environmental impact of Methyl 4-bromo-3-nitrobenzoate has not been extensively

studied. However, based on the data for a similar compound, Methyl 4-nitrobenzoate, it is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC438190050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438190050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH65351&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438190050&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/155977
https://www.benchchem.com/product/b1363462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


classified as "Harmful to aquatic life with long lasting effects" (H412). This suggests that

release into the environment should be strictly avoided.

Disposal
All waste containing Methyl 4-bromo-3-nitrobenzoate should be considered hazardous

waste.

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

It is recommended to use a licensed professional waste disposal service.

Do not dispose of down the drain or into the environment.

Section 7: Experimental Workflow and Visualization
Spill Response Protocol
The following is a step-by-step protocol for responding to a small spill of Methyl 4-bromo-3-
nitrobenzoate in a laboratory setting.

Alert and Evacuate: Immediately alert others in the vicinity of the spill. If the spill is large or in

a poorly ventilated area, evacuate the immediate area.

Don PPE: Put on the appropriate personal protective equipment, including chemical-resistant

gloves, safety goggles, a face shield, and a lab coat. A respirator may be necessary

depending on the size of the spill and the ventilation.

Contain the Spill: If it is a solid, carefully cover the spill with a chemical absorbent material to

prevent the powder from becoming airborne.

Clean Up: Gently sweep the absorbent material and the spilled chemical into a designated

hazardous waste container. Use non-sparking tools.

Decontaminate: Wipe down the spill area with a damp cloth and a suitable cleaning agent.

Place all contaminated materials, including the cloth, into the hazardous waste container.
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Dispose: Seal and label the hazardous waste container appropriately. Arrange for its disposal

through a licensed waste management company.

Report: Report the incident to the appropriate safety personnel.

Logical Workflow for Handling a Chemical Spill
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Chemical Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Hazard

Large or Hazardous Spill

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area & Equipment

Package & Label Waste for Disposal

Report Incident

No (Small Spill)

Contact Emergency Services

Yes

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Conclusion
Methyl 4-bromo-3-nitrobenzoate is a valuable chemical intermediate, but it must be handled

with a high degree of caution due to its irritant properties and the significant lack of

comprehensive toxicological and environmental data. By implementing robust engineering

controls, consistently using appropriate personal protective equipment, and adhering to strict

safe handling and disposal protocols, researchers can minimize the risks associated with this

compound. The information and guidelines presented in this technical guide are intended to

foster a strong safety culture and ensure the protection of all personnel working with this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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